Cas no 2092531-69-4 (1-ethyl-1H-imidazo1,2-bpyrazole-6-carbaldehyde)

• Product Name: 1-ethyl-1H-imidazo1,2-bpyrazole-6-carbaldehyde
• CAS No: 2092531-69-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6405820
• PubChem ID: 121215075
• Update Time: 2025-11-07

1-ethyl-1H-imidazo1,2-bpyrazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-imidazo1,2-bpyrazole-6-carbaldehyde
• 1H-Imidazo[1,2-b]pyrazole-6-carboxaldehyde, 1-ethyl-
• AKOS026725658
• F2198-7929
• 1-ethylimidazo[1,2-b]pyrazole-6-carbaldehyde
• starbld0002115
• 2092531-69-4
• 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde

• Inchi： 1S/C8H9N3O/c1-2-10-3-4-11-8(10)5-7(6-12)9-11/h3-6H,2H2,1H3
• InChI Key： IBMAPEXLLGOJDU-UHFFFAOYSA-N
• SMILES： N1=C(C=O)C=C2N(CC)C=CN12

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 1.56±0.40(Predicted)

Additional information on 1-ethyl-1H-imidazo1,2-bpyrazole-6-carbaldehyde

Research Brief on 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde (CAS: 2092531-69-4): Recent Advances and Applications

1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde (CAS: 2092531-69-4) is a heterocyclic aldehyde compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde as a precursor for the synthesis of novel pyrazole-based kinase inhibitors. The study utilized a multi-step synthetic route, starting from commercially available starting materials, to achieve high yields of the target compound. The aldehyde functionality was further exploited to introduce diverse pharmacophores, leading to the discovery of several potent inhibitors with nanomolar activity against specific kinase targets. These findings underscore the compound's potential in the design of targeted cancer therapies.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde. The study reported that certain Schiff base derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity against mammalian cells. Molecular docking studies suggested that these derivatives interfere with bacterial cell wall synthesis, providing a plausible mechanism of action. These results highlight the compound's promise as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advances in the preparation of 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde have been reported in several recent publications. A 2022 paper in Organic Process Research & Development described an optimized large-scale synthesis of this compound, addressing previous challenges related to yield and purity. The new protocol employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's increasing focus on sustainable chemistry practices. This development is particularly significant for facilitating the compound's transition from research-scale to potential industrial applications.

Looking forward, the unique chemical properties of 1-ethyl-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde continue to inspire innovative research directions. Current investigations are exploring its use in the development of fluorescent probes for biological imaging, as well as its potential as a building block for metal-organic frameworks with pharmaceutical applications. The compound's versatility and the growing body of research supporting its biological activities suggest that it will remain an important focus of chemical biology research in the coming years.